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Compound of Interest

Compound Name: 5,7-Dimethoxyflavanone

Cat. No.: B086047

Audience: Researchers, scientists, and drug development professionals.
Introduction

5,7-Dimethoxyflavanone is a naturally occurring methoxyflavone found in various plant
species, notably in Black Ginger (Kaempferia parviflora). This compound has garnered
significant scientific interest due to its potential therapeutic properties, including anti-
inflammatory, antioxidant, and neuroprotective effects. Accurate and precise quantification of
5,7-dimethoxyflavanone in plant extracts is crucial for the quality control of herbal products,
standardization of raw materials, and for pharmacokinetic studies in drug discovery and
development. This application note provides a detailed, validated High-Performance Liquid
Chromatography (HPLC) method for the quantification of 5,7-dimethoxyflavanone in plant
extracts.

Quantitative Data Summary

The following table summarizes the quantitative data for 5,7-dimethoxyflavanone found in
plant extracts.
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Experimental Protocols

This section details the methodologies for the extraction and quantification of 5,7-

dimethoxyflavanone from plant materials.

Sample Preparation: Extraction from Plant Material

This protocol outlines a general procedure for the extraction of 5,7-dimethoxyflavanone from

dried plant material.

Workflow for Flavonoid Extraction
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(Dried Plant MateriaD

(Grind to a Fine Powder)

(Soxhlet or Ultrasonic Extraction)

(e.g., with 95% Ethanol)

(Filter the Extract)

Concentrate Under Vacuum

l

Reconstitute in Mobile Phase

l

(Filter through 0.45 pum Syringe Filter)

(HPLC Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Quality evaluation of Kaempferia parviflora rhizome with reference to 5,7-
dimethoxyflavone - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Application Note: Quantification of 5,7-
Dimethoxyflavanone in Plant Extracts using HPLC]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b08604 7#quantification-of-5-7-
dimethoxyflavanone-in-plant-extracts-using-hpic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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